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Taplucainium (formerly NTX-1175) is an investigational drug being developed by Nocion Therapeutics for

the treatment of refractory or unexplained chronic cough [1] [2].

Its proposed long-lasting effects are based on a novel mechanism of action. Here is a comparison of its

approach versus other investigative therapies:

Feature

Taplucainium

Other Investigative Therapies
(e.g., P2X3 antagonists)

Drug Class

Primary Target

Mechanism

Theoretical
Duration

Novel, charged sodium channel blocker
("nocion") [1]

Intracellular sodium channels within activated
nociceptors [2]

Enters through any activated large pore
channel (P2X, TRPV, TRPA, TRPM) and blocks
sodium channels from inside the cell,
"silencing" the neuron [1] [2]

Potential for long-lasting effect due to
intracellular action and broader channel access

[1]

Target-specific antagonists (e.g.,
P2X3, TRPA1) or agonists
(TRPMS) [2]

Specific large pore channels
(e.g., P2X3 receptor) on the cell
surface [1]

Binds to and blocks a single,
specific receptor type from the
outside to inhibit its activation [1]

[2]

Information not available in
search results.

© 2026 Smolecule. All rights reserved.

1/4

Tech Support


https://www.smolecule.com/products/s12865047?utm_src=pdf-body
https://www.smolecule.com/products/s12865047?utm_src=pdf-interest
https://synapse.patsnap.com/drug/a8065488ed364ac585015c64084f06ce
https://www.businesswire.com/news/home/20240715222816/en/Nocion-Therapeutics-Presents-Data-on-Preclinical-and-Clinical-Development-of-Taplucainium-a-Novel-Charged-Sodium-Channel-Blocker-as-a-potential-treatment-for-Chronic-Cough-at-the-13th-London-International-Cough-Symposium
https://synapse.patsnap.com/drug/a8065488ed364ac585015c64084f06ce
https://www.businesswire.com/news/home/20240715222816/en/Nocion-Therapeutics-Presents-Data-on-Preclinical-and-Clinical-Development-of-Taplucainium-a-Novel-Charged-Sodium-Channel-Blocker-as-a-potential-treatment-for-Chronic-Cough-at-the-13th-London-International-Cough-Symposium
https://www.businesswire.com/news/home/20240715222816/en/Nocion-Therapeutics-Presents-Data-on-Preclinical-and-Clinical-Development-of-Taplucainium-a-Novel-Charged-Sodium-Channel-Blocker-as-a-potential-treatment-for-Chronic-Cough-at-the-13th-London-International-Cough-Symposium
https://synapse.patsnap.com/drug/a8065488ed364ac585015c64084f06ce
https://synapse.patsnap.com/drug/a8065488ed364ac585015c64084f06ce
https://www.businesswire.com/news/home/20240715222816/en/Nocion-Therapeutics-Presents-Data-on-Preclinical-and-Clinical-Development-of-Taplucainium-a-Novel-Charged-Sodium-Channel-Blocker-as-a-potential-treatment-for-Chronic-Cough-at-the-13th-London-International-Cough-Symposium
https://synapse.patsnap.com/drug/a8065488ed364ac585015c64084f06ce
https://www.businesswire.com/news/home/20240715222816/en/Nocion-Therapeutics-Presents-Data-on-Preclinical-and-Clinical-Development-of-Taplucainium-a-Novel-Charged-Sodium-Channel-Blocker-as-a-potential-treatment-for-Chronic-Cough-at-the-13th-London-International-Cough-Symposium
https://synapse.patsnap.com/drug/a8065488ed364ac585015c64084f06ce
https://www.smolecule.com/products/s12865047?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O I e C U I e Specifications & Pricing

Other Investigative Therapies

Feature Taplucainium .
(e.g., P2X3 antagonists)

Administration Dry powder for inhalation [1] Information not available in
search results.

The following diagram illustrates this unique mechanism and how it theoretically leads to a long-lasting

effect:
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As of the latest updates in July 2024, Taplucainium is in the clinical development phase for chronic cough

[2]:

e Phase 2b Trial (ASPIRE): A Phase 2b, randomized, double-blind, placebo-controlled study is
investigating the efficacy, safety, and tolerability of Taplucainium Inhalation Powder (NOC-110) in
adults with refractory or unexplained chronic cough [1] [2].

¢ Trial Scale: The study aims to enroll approximately 240 to 325 patients across over 100 sites in the
US, Canada, UK, and Europe [1] [2].

¢ Recent Milestone: The first patient was dosed in the Phase 2b trial, with positive results from
preclinical models and a reported favorable safety profile in earlier clinical studies supporting its
advancement [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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